Cas no 78821-43-9 (Epibrassinolide)

Epibrassinolide (24 Epibrassinolide) is a widely existing plant growth hormone, which has the potential to alleviate heavy metal and pesticide stresses in plants Conclusion: Epibrassinolide (24 Epibrassinolide) is a potential apoptosis inducer in various cancer cells without affecting the growth of non tumor cells
Epibrassinolide structure
Epibrassinolide structure
Epibrassinolide
78821-43-9
C28H48O6
480.677129745483
MFCD00133310
60034
24894426

Epibrassinolide Properties

Names and Identifiers

    • epibrassinolide
    • Brassinolide
    • 24-Epibrassinolide
    • 24-Epicastasterone
    • 24-epi-brassinolide
    • .(22R,23R,24R)-2
    • 24-(R)-EPIBRASSINOLIDE
    • 3.24-EPIBRASSINOLIDE
    • 4-Epicastasterone
    • B1105
    • BP55
    • BRASSINOLIDE(BR)
    • Brassinolide(epibrassinolide,Homobrassinolide)
    • CH09964 EPIBRASSINOLIDE
    • Epibrassinolide(24-Epibrassinolide)
    • 22R,23R,24R-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergostan-6-one
    • 22R,23R,24R-2a,3a,22,23-Tetrahydroxy-B-homo-7-oxa-5a-ergostan-6-one
    • CHOLESTAN-6-ONE DERIV
    • NSC325611
    • NSC325306
    • Epibrassinolide R
    • 10-(3,4-dihydroxy-5,6-dimethylheptan-2-yl)-5,6-dihydroxy-7a,9a-dimethylhexadecahydro-3h-benzo[c]indeno[5,4-e]oxepin-3-one
    • 5-Chloro-2-[(5R)-5-methyl-4-[5-methyl-2-(2H-1,2,3-triazol-2-y
    • Epibrassinolide
    • (1S,2R,4R,5S,7S,11S,12S,15R,16S)-15-[(2S,3R,4R,5R)-3,4-dihydroxy-5,6-dimethylheptan-2-yl]-4,5-dihydroxy-2,16-dimethyl-9-oxatetracyclo[9.7.0.02,7.012,16]octadecan-8-one
    • Epibrassinolide, >=85%
    • 24(R)-Epibrassinolide
    • Q27103283
    • 78821-43-9
    • 3H-Benz[c]indeno[5,4-e]oxepin-3-one, 10-[(1S,2R,3R,4R)-2,3-dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-5,6-dihydroxy-7a,9a-dimethyl-, (3aS,5S,6R,7aR,7bS,9aS,10R,12aS,12bS)-
    • CHEMBL563853
    • (22R,23R,24R)-2alpha,3alpha,22,23-Tetrahydroxy-b-homo-7-oxa-5alpha-ergostan-6-one
    • 2,3,22,23-Tetrahydroxy-24-methyl-B-homo-7-oxacholestan-6-one
    • 1ST40091
    • HY-N0848
    • Sunergist ebr
    • UNII-49CN25465Y
    • CHEBI:27722
    • 49CN25465Y
    • SCHEMBL1614884
    • B-HOMO-7-OXAERGOSTAN-6-ONE, 2,3,22,23-TETRAHYDROXY-, (2.ALPHA.,3.ALPHA.,5.ALPHA.,22R,23R)-
    • 6H-Benz(C)indeno(5,4-E)oxepin-6-one, 1-(2,3-dihydroxy-1,4,5-trimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, (1R-(1alpha(1S*,2R*,3R*,4R*),3abeta,3balpha,6abeta,8beta,9beta,10aalpha,10bbeta,12aalpha))-
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-((1S,2R,3R,4R)-2,3-Dihydroxy-1,4,5-trimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz(C)indeno(5,4-E)oxepin-6-one
    • AKOS027250811
    • (22R,23R)-2alpha,3alpha,22,23-tetrahydroxy-7a-homo-7-oxa-5alpha-ergostan-6-one
    • Brassin lactone
    • LMST01140002
    • B-1105
    • CS-3129
    • AS-76479
    • Epi Brassinolide, 90%
    • B-HOMO-7-oxaergostan-6-one, 2,3,22,23-tetrahydroxy-, (2alpha,3alpha,5alpha,22R,23R)-
    • MFCD00133310
    • 6H-BENZ(C)INDENO(5,4-E)OXEPIN-6-ONE, 1-(2,3-DIHYDROXY-1,4,5-TRIMETHYLHEXYL)HEXADECAHYDRO-8,9-DIHYDROXY-10A,12A-DIMETHYL-, (1R-(1.ALPHA.(1S*,2R*,3R*,4R*),3A.BETA.,3B.ALPHA.,6A.BETA.,8.BETA.,9.BETA.,10A.ALPHA.,10B.BETA.,12A.ALPHA.))-
    • (22R,23R,24R)-2.ALPHA.,3.ALPHA.,22,23-TETRAHYDROXY-B-HOMO-7-OXA-5.ALPHA.-ERGOSTAN-6-ONE
    • s8870
    • 24-Epibrassinolide;B1105;BP55
    • (1R,3aS,3bS,6aS,8S,9R,10aR,10bS,12aS)-1-[(1S,2R,3R,4R)-2,3-Dihydroxy-1,4,5-trimethylhexyl]hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-6H-benz[c]indeno[5,4-e]oxepin-6-one (ACI)
    • B-Homo-7-oxaergostan-6-one, 2,3,22,23-tetrahydroxy-, (2α,3α,5α,22R,23R)- (ZCI)
    • (22R,23R,24R)-2α,3α,22,23-Tetrahydroxy-B-homo-7-oxa-5α-ergostan-6-one
    • 6H-Benz[c]indeno[5,4-e]oxepin-6-one, 1-(2,3-dihydroxy-1,4,5-trimethylhexyl)hexadecahydro-8,9-dihydroxy-10a,12a-dimethyl-, [1R-[1α(1S*,2R*,3R*,4R*),3aβ,3bα,6aβ,8β,9β,10aα,10bβ,12aα]]-
    • B 1105
    • BP 55
    • Epin
    • DA-52938
    • 24-Epi Brassinolide, 90%
    • 72962-43-7
    • IXVMHGVQKLDRKH-QHBHMFGVSA-N
    • DTXSID10705357
    • +Expand
    • MFCD00133310
    • IXVMHGVQKLDRKH-QHBHMFGVSA-N
    • 1S/C28H48O6/c1-14(2)15(3)24(31)25(32)16(4)18-7-8-19-17-13-34-26(33)21-11-22(29)23(30)12-28(21,6)20(17)9-10-27(18,19)5/h14-25,29-32H,7-13H2,1-6H3/t15-,16+,17+,18-,19+,20+,21-,22+,23-,24-,25-,27-,28-/m1/s1
    • C[C@@]12[C@@H]([C@H](C)[C@@H](O)[C@H](O)[C@H](C)C(C)C)CC[C@H]1[C@@H]1COC(=O)[C@H]3C[C@@H]([C@@H](C[C@]3(C)[C@H]1CC2)O)O

Computed Properties

  • 480.34500
  • 4
  • 6
  • 5
  • 480.345
  • 34
  • 755
  • 0
  • 13
  • 0
  • 0
  • 0
  • 1
  • 4.8
  • 107
  • 480.7

Experimental Properties

  • 3.39000
  • 107.22000
  • 1.535
  • 633.7 oC at 760 mmHg
  • 256 ºC
  • 633.7 oC at 760 mmHg
  • 1.141

Epibrassinolide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01CCN8-10mg
Epibrassinolide
 78821-43-9
10mg
 $101.00 2024-04-21
abcr
AB493648-10 mg
Epibrassinolide, 95%; .
 78821-43-9 95%
10mg
 €120.10 2023-06-15
Apollo Scientific
BIE0244-10mg
24-Epibrassinolide
 78821-43-9
10mg
 £45.00 2023-09-02
Chemenu
CM295434-250mg
(3aS,5S,6R,7aR,7bS,9aS,10R,12aS,12bS)-10-((2S,3R,4R,5R)-3,4-Dihydroxy-5,6-dimethylheptan-2-yl)-5,6-dihydroxy-7a,9a-dimethyltetradecahydro-1H-benzo[c]indeno[5,4-e]oxepin-3(12bH)-one
 78821-43-9 98%
250mg
 $204
ChemScence
CS-3129-5mg
Epibrassinolide
 78821-43-9 >98.0%
5mg
 $66.0 2022-04-26
DC Chemicals
DC9363-1 g
Epibrassinolide
 78821-43-9 >98%
1g
 $450.0 2022-02-28
eNovation Chemicals LLC
D394199-10mg
Epibrassinolide
 78821-43-9 97%
10mg
 $200 2022-09-06
MedChemExpress
HY-N0848-10mM*1mLinDMSO
Epibrassinolide
 78821-43-9 ≥98.0%
10mM*1mLinDMSO
 ￥792 2023-07-26
S e l l e c k ZHONG GUO
S8870-5mg
Epibrassinolide
 78821-43-9 98.93%
5mg
 ¥794.64 2023-09-15
TargetMol Chemicals
T5514-5 mg
Epibrassinolide
 78821-43-9 98%
5mg
 ￥ 720

Epibrassinolide Synthesis

Synthetic Circuit 1

72050-71-6 72050-71-6
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane ,  Water ;  3 h, 0 °C
Reference
The Baeyer-Villiger oxidation of ketones and aldehydes
Krow, Grant R., Organic Reactions (Hoboken, 1993, 43,

Synthetic Circuit 2

108375-83-3 108375-83-3
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Hydrogen peroxide Solvents: Chloroform ,  Water
Reference
Improved synthesis of 24-epibrassinolide from ergosterol
McMorris, Trevor C.; Patil, Prakash A., Journal of Organic Chemistry, 1993, 58(8), 2338-9

Synthetic Circuit 3

72050-71-6 72050-71-6
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
Reference
Steroids. Part CCCLXXIII. New method of preparation of brassinosteroids
Kohout, Ladislav, Collection of Czechoslovak Chemical Communications, 1994, 59(2), 457-60

Synthetic Circuit 4

72050-71-6 72050-71-6
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Methyl chloride
Reference
Biological Activity of Brassinosteroids - Direct Comparison of Known and New Analogs in planta
Wendeborn, Sebastian; Lachia, Mathilde; Jung, Pierre M. J.; Leipner, Joerg; Brocklehurst, David; et al, Helvetica Chimica Acta, 2017, 100(2),

Synthetic Circuit 5

72050-71-6 72050-71-6
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Trifluoroacetic anhydride
Reference
The improved synthesis of epibrassinolide and its application in agriculture
Cheprakov, A. V.; Filatov, M. A.; Lukashev, N. V.; Beletskaya, I. P.; Malevannaya, N. N., Biotechnology, 2006, 41, 41-45

Synthetic Circuit 6

72050-71-6 72050-71-6
78821-43-9 78821-43-9
Reaction Conditions
1.1 Reagents: 2,2,2-Trifluoroethaneperoxoic acid Solvents: Dichloromethane
Reference
Preparation of brassinosteroids
, Czech Republic, , ,

Epibrassinolide Raw materials

Epibrassinolide Preparation Products

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78821-43-9 (Epibrassinolide) Related Products

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